Cas no 2137632-68-7 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole
• CAS No: 2137632-68-7
• MF: C₁₀H₁₁BrN₄O
• MW: 283.124540567398
• CID: 5610089
• PubChem ID: 165486295
• Update Time: 2025-10-05

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2137632-68-7
• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole
• EN300-844269

• Inchi： 1S/C10H11BrN4O/c1-15-7(5-8(11)13-15)9-12-10(16-14-9)6-3-2-4-6/h5-6H,2-4H2,1H3
• InChI Key： WPXMQHPICWUCRK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NOC(C3CCC3)=N2)N(C)N=1

Computed Properties

• Exact Mass: 282.01162g/mol
• Monoisotopic Mass: 282.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole

Exploring the Chemistry and Applications of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2137632-68-7)

The compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2137632-68-7) is a heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a 3-bromo-1-methyl-1H-pyrazole moiety and a cyclobutyl group, makes it a versatile scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole has surged due to their applications in developing small-molecule inhibitors and agrochemical agents. The presence of the bromine atom in the pyrazole ring offers opportunities for further functionalization, making it a valuable intermediate in synthetic chemistry. This compound's stability and reactivity profile have also made it a subject of interest in click chemistry and catalysis, aligning with the growing trend of sustainable and efficient synthetic methodologies.

One of the most frequently searched questions about this compound revolves around its synthetic routes and applications in drug design. Scientists have explored its use in creating kinase inhibitors and antimicrobial agents, leveraging the 1,2,4-oxadiazole ring's ability to mimic peptide bonds. Additionally, its cyclobutyl substituent contributes to enhanced lipophilicity, which is crucial for improving membrane permeability in drug candidates. These properties align with the pharmaceutical industry's focus on bioavailability optimization and targeted therapy.

From an agrochemical perspective, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole has been investigated for its potential as a pesticide intermediate. The pyrazole and oxadiazole motifs are known for their insecticidal and herbicidal activities, making this compound a candidate for developing next-generation crop protection agents. With the increasing global emphasis on sustainable agriculture, researchers are keen on optimizing such compounds to reduce environmental impact while maintaining efficacy.

The compound's CAS No. 2137632-68-7 is often searched in conjunction with terms like structure-activity relationship (SAR) and molecular docking, reflecting the scientific community's interest in its mechanistic insights. Computational studies have highlighted its potential interactions with enzyme active sites, further validating its utility in rational drug design. Moreover, its crystallographic data and spectroscopic properties are frequently discussed in academic forums, underscoring its relevance in material science and analytical chemistry.

In summary, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-5-cyclobutyl-1,2,4-oxadiazole represents a promising chemical entity with multifaceted applications. Its structural features and functional groups make it a valuable tool for researchers exploring drug discovery, agrochemical development, and catalysis. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.